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Compound of Interest

Compound Name: cis-2-Octene

Cat. No.: B085535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-2-Octene, a readily available olefin, serves as a versatile building block in the synthesis of

a variety of fine chemicals. Its C8 backbone and the specific stereochemistry of its internal

double bond offer unique opportunities for the construction of complex molecules, including

insect pheromones, flavor and fragrance components, and intermediates for pharmaceuticals.

This document provides detailed application notes and experimental protocols for key

transformations of cis-2-octene, including metathesis, Wacker oxidation, hydroformylation, and

epoxidation.

Key Properties of cis-2-Octene
Property Value

CAS Number 7642-04-8

Molecular Formula C₈H₁₆

Molecular Weight 112.21 g/mol

Boiling Point 126 °C

Density 0.73 g/cm³
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I. Olefin Metathesis: Synthesis of Insect
Pheromones
Olefin metathesis, particularly Z-selective cross-metathesis, is a powerful tool for the synthesis

of insect pheromones, many of which are long-chain alkenes or their derivatives with a specific

cis double bond geometry. While direct examples starting from cis-2-octene are not

extensively detailed in readily available literature, the principles of Z-selective metathesis can

be applied to create valuable pheromone precursors. The following protocol is a representative

example of a Z-selective cross-metathesis reaction that can be adapted for cis-2-octene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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